(3-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)azetidin-1-yl)(5-phenylisoxazol-3-yl)methanone

• IUPAC Name: [3-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)azetidin-1-yl]-(5-phenyl-1,2-oxazol-3-yl)methanone
• InChI: InChI=1S/C20H19N3O2S/c24-20(17-10-18(25-21-17)14-4-2-1-3-5-14)23-12-16(13-23)22-8-6-19-15(11-22)7-9-26-19/h1-5,7,9-10,16H,6,8,11-13H2
• InChI Key: IPJCQYUACHXQSF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1SC=C2)C3CN(C3)C(=O)C4=NOC(=C4)C5=CC=CC=C5
• Molecular Formula: C20H19N3O2S
• Molecular Weight: 365.5 g/mol

Description

(3-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)azetidin-1-yl)(5-phenylisoxazol-3-yl)methanone is a useful research compound. Its molecular formula is C20H19N3O2S and its molecular weight is 365.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

Compounds with structural similarities to the one you mentioned have been synthesized and evaluated for antimicrobial activity. For instance, derivatives of pyrazolines and methanones have shown good antimicrobial activity comparable to standard drugs like ciprofloxacin and fluconazole, suggesting potential applications in the development of new antimicrobial agents (Kumar et al., 2012).

Biological Screening and Theoretical Studies

Organotin(IV) complexes derived from related methanone compounds have been studied for their antimicrobial activities and have shown potential as drug candidates due to their significant antibacterial activities (Singh et al., 2016). This indicates the importance of such compounds in the development of new therapeutic agents.

Novel Synthesis Approaches

Research has also focused on novel synthesis methods for creating derivatives of related compounds, which can lead to the discovery of new materials with unique properties. For example, thieno-fused bicyclic compounds have been synthesized, showing the versatility of these molecules in creating complex structures with potential applications in various fields (Mabkhot et al., 2015).

Antiestrogenic and Anticancer Activity

Some derivatives have been explored for their antiestrogenic activity, indicating their potential use in treating hormone-related disorders or as part of cancer therapy (Jones et al., 1979).